Cas no 2228807-82-5 (1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile)

1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile structure
2228807-82-5 structure
Product Name:1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile
CAS No:2228807-82-5
MF:C7H7F4N
MW:181.130795717239
CID:5600233
PubChem ID:165656750
Update Time:2023-08-23

1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1946628
    • 1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile
    • 2228807-82-5
    • 1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile
    • Inchi: 1S/C7H7F4N/c8-5(9)7(10,11)6(4-12)2-1-3-6/h5H,1-3H2
    • InChI Key: OQPYDFQEBGTBIU-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(C1(C#N)CCC1)F

Computed Properties

  • Exact Mass: 181.05146188g/mol
  • Monoisotopic Mass: 181.05146188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Related Literature

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